Cas no 352000-42-1 (1-(2-Amino-5-nitrophenyl)ethanol)

• Product Name: 1-(2-Amino-5-nitrophenyl)ethanol
• CAS No: 352000-42-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4937460
• Update Time: 2025-10-27

1-(2-Amino-5-nitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-5-nitrophenyl)ethanol
• Benzeneethanol,2-amino-5-nitro-
• 1-(2-amino-5-nitro-phenyl)-ethanol
• 1-(2-Amino-5-nitrophenyl)ethanol

• Inchi： 1S/C8H10N2O3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-5,11H,9H2,1H3
• InChI Key： SWVYIJYQBPFESB-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1

Additional information on 1-(2-Amino-5-nitrophenyl)ethanol

1-(2-Amino-5-nitrophenyl)ethanol (CAS No. 352000-42-1): A Comprehensive Overview

1-(2-Amino-5-nitrophenyl)ethanol (CAS No. 352000-42-1) is an important chemical intermediate widely used in pharmaceutical synthesis, dye manufacturing, and organic research. This compound, also known as 2-Amino-5-nitrobenzyl alcohol, features a unique molecular structure combining an amino group, a nitro group, and a hydroxyl group on a benzene ring, making it valuable for various chemical transformations.

The growing interest in 1-(2-Amino-5-nitrophenyl)ethanol stems from its versatile applications in modern chemistry. Researchers frequently search for "synthesis of 1-(2-Amino-5-nitrophenyl)ethanol" or "352000-42-1 applications," reflecting its importance in specialized chemical processes. The compound's molecular formula C8H10N2O3 and molecular weight 182.18 g/mol make it particularly useful for creating more complex molecules.

In pharmaceutical applications, 1-(2-Amino-5-nitrophenyl)ethanol serves as a key building block for drug development. Its structural features allow for the creation of various derivatives that can be optimized for biological activity. Current trends show increased searches for "pharmaceutical intermediates similar to 352000-42-1" and "nitrophenyl derivatives in medicine," indicating growing interest in this chemical space.

The compound's physical and chemical properties contribute to its utility. With a melting point typically ranging between 120-125°C, 1-(2-Amino-5-nitrophenyl)ethanol demonstrates good stability under standard conditions. Its solubility profile—soluble in polar organic solvents but limited in water—makes it particularly suitable for organic synthesis reactions. These characteristics explain why queries like "solubility of 2-Amino-5-nitrobenzyl alcohol" are common among researchers.

Recent advancements in green chemistry have brought attention to more sustainable production methods for compounds like 1-(2-Amino-5-nitrophenyl)ethanol. The search terms "eco-friendly synthesis of nitrophenyl compounds" and "green approaches to 352000-42-1" reflect this growing trend. Manufacturers are exploring catalytic processes and alternative solvents to reduce environmental impact while maintaining product quality.

Quality control is paramount for 1-(2-Amino-5-nitrophenyl)ethanol, with analytical techniques including HPLC, NMR, and mass spectrometry ensuring purity. The pharmaceutical industry particularly values high-purity grades of this compound, as evidenced by frequent searches for "HPLC analysis of 2-Amino-5-nitrobenzyl alcohol" and "352000-42-1 purity standards." These analytical methods confirm the compound's identity and quantify impurities.

The global market for 1-(2-Amino-5-nitrophenyl)ethanol shows steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts note particular interest in Asia-Pacific regions, where searches for "352000-42-1 suppliers China" and "1-(2-Amino-5-nitrophenyl)ethanol manufacturers India" have risen significantly. This reflects the compound's importance in emerging pharmaceutical hubs.

Storage and handling recommendations for 1-(2-Amino-5-nitrophenyl)ethanol typically suggest keeping the material in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed. These safety considerations explain why "storage conditions for 2-Amino-5-nitrobenzyl alcohol" remains a relevant search query.

Future research directions for 1-(2-Amino-5-nitrophenyl)ethanol include exploring novel synthetic routes and expanding its applications in materials science. The compound's unique structure makes it potentially valuable for creating advanced polymers or specialty coatings. This potential is reflected in emerging search trends like "352000-42-1 in material science" and "new applications of nitrophenyl ethanol derivatives."

For researchers working with 1-(2-Amino-5-nitrophenyl)ethanol, understanding its spectroscopic properties is essential. The compound displays characteristic peaks in infrared spectroscopy (particularly for the OH, NH2, and NO2 groups) and distinctive patterns in NMR spectra. These analytical features make "IR spectrum of 2-Amino-5-nitrobenzyl alcohol" and "NMR data for 352000-42-1" valuable search terms for laboratory professionals.

The commercial availability of 1-(2-Amino-5-nitrophenyl)ethanol varies by quantity and purity grade, with suppliers offering everything from research samples to bulk quantities. Current market trends show particular interest in "small quantity 352000-42-1 for research" and "custom synthesis of 1-(2-Amino-5-nitrophenyl)ethanol," indicating diverse user needs across academic and industrial settings.

In conclusion, 1-(2-Amino-5-nitrophenyl)ethanol (CAS No. 352000-42-1) represents an important chemical building block with wide-ranging applications. Its unique combination of functional groups enables diverse chemical transformations, while ongoing research continues to uncover new potential uses. As synthetic chemistry advances, this compound will likely maintain its relevance in pharmaceutical development and specialty chemical manufacturing.